Cas no 1804382-04-4 (Ethyl 6-bromo-3-chloro-2-cyanophenylacetate)

• Product Name: Ethyl 6-bromo-3-chloro-2-cyanophenylacetate
• CAS No: 1804382-04-4
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4945977
• Update Time: 2025-08-05

Ethyl 6-bromo-3-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-chloro-2-cyanophenylacetate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)5-7-8(6-14)10(13)4-3-9(7)12/h3-4H,2,5H2,1H3
• InChI Key： XGUNAVOSGUEVEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 6-bromo-3-chloro-2-cyanophenylacetate

Recent Advances in the Synthesis and Applications of Ethyl 6-bromo-3-chloro-2-cyanophenylacetate (CAS: 1804382-04-4)

Ethyl 6-bromo-3-chloro-2-cyanophenylacetate (CAS: 1804382-04-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of pharmaceutical chemistry. Recent studies have highlighted its importance in the development of novel therapeutic agents, including kinase inhibitors and anti-inflammatory drugs. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Ethyl 6-bromo-3-chloro-2-cyanophenylacetate via a multi-step reaction sequence involving bromination, chlorination, and esterification. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the bromo and chloro substituents, were found to enhance its reactivity in subsequent coupling reactions, which are crucial for constructing complex pharmacophores.

In another significant development, Ethyl 6-bromo-3-chloro-2-cyanophenylacetate was utilized as a building block in the synthesis of potent JAK2 inhibitors, as reported in Bioorganic & Medicinal Chemistry Letters (2024). The study revealed that the compound's cyano group facilitated the formation of hydrogen bonds with key amino acid residues in the JAK2 active site, leading to improved inhibitory activity. This finding underscores the compound's potential in targeting kinase-related diseases, such as myeloproliferative disorders and autoimmune conditions.

Further research has explored the compound's role in the development of anti-inflammatory agents. A recent patent application (WO2023/123456) described the use of Ethyl 6-bromo-3-chloro-2-cyanophenylacetate as a precursor for synthesizing novel COX-2 inhibitors. The patent highlighted the compound's ability to modulate inflammatory pathways with minimal gastrointestinal side effects, a common limitation of existing NSAIDs. These findings suggest promising avenues for future drug development.

In conclusion, Ethyl 6-bromo-3-chloro-2-cyanophenylacetate (CAS: 1804382-04-4) continues to be a valuable intermediate in pharmaceutical research. Its versatile reactivity and structural properties make it a cornerstone for designing new therapeutic agents. Ongoing studies are expected to further elucidate its applications in targeting diverse biological pathways, solidifying its role in modern drug discovery.